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Compound of Interest

Compound Name: 3-Methyl-3H-purin-6(4H)-imine

Cat. No.: B11922194

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyladenine (3-MA), systematically known as 3-Methyl-3H-purin-6-amine, is a crucial

molecule in cellular biology research, primarily recognized for its role as an inhibitor of

autophagy and phosphoinositide 3-kinases (PI3Ks). This guide provides a comprehensive

overview of its chemical identity, biological functions, and practical applications in a laboratory

setting. While commonly referred to by its amine tautomer, it's important to recognize the

existence of its imine tautomer, 3-Methyl-3H-purin-6(4H)-imine, which co-exists in equilibrium.

This document will delve into the technical details of 3-MA, offering insights for researchers in

molecular biology, cancer research, and drug development.

Chemical Identity and Properties
The foundational information for 3-Methyladenine is its unique chemical identity, which is

crucial for its proper handling, storage, and application in experimental setups.

CAS Number: 5142-23-4[1][2][3][4][5]
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Synonyms:

3-MA[1]

NSC 66389[1]

3-Methyl-3H-purin-6-amine[4]

6-Amino-3-methylpurine

N3-methyladenine[6]

Tautomerism: Amine vs. Imine Forms
3-Methyladenine predominantly exists in the amino form (3-Methyl-3H-purin-6-amine).

However, it can undergo tautomerization to the imino form, 3-Methyl-3H-purin-6(4H)-imine.

This is a common characteristic of purine and pyrimidine bases. While the amino form is more

stable and is the commonly depicted structure, the imino tautomer can play a role in its

biological activities, including DNA adduct formation. For the purpose of this guide, "3-

Methyladenine" or "3-MA" will refer to the compound in general, acknowledging the presence of

both tautomers.

Physicochemical Properties
Property Value Source(s)

Molecular Formula C6H7N5 [2]

Molecular Weight 149.15 g/mol [2]

Appearance
White to off-white crystalline

powder

Melting Point ~300 °C (with decomposition) [7]

Solubility

Soluble in DMSO (up to 50

mM), DMF. Sparingly soluble in

water, requires heating.

[2][7]

Biological Activity and Mechanism of Action
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3-MA is a versatile molecule with significant effects on fundamental cellular processes, most

notably autophagy and cell signaling through PI3K.

Inhibition of Autophagy and PI3K Signaling
3-Methyladenine is widely used as an inhibitor of autophagy, a cellular process of self-

degradation of cellular components.[3] It primarily exerts this effect by inhibiting Class III PI3K

(also known as Vps34), which is essential for the initiation of the autophagic process and the

formation of autophagosomes.[3][8]

However, the activity of 3-MA is more complex, as it also inhibits Class I PI3Ks.[9] This dual

inhibition can lead to a biphasic effect on autophagy. While short-term treatment or starvation-

induced autophagy is inhibited, prolonged treatment under nutrient-rich conditions can

paradoxically promote autophagy.[9] This is attributed to the sustained inhibition of the Class I

PI3K/Akt/mTOR pathway, a major negative regulator of autophagy.[9]
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Caption: Mechanism of 3-MA action on PI3K pathways and autophagy.
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DNA Adduct Formation and Genotoxicity
3-Methyladenine is not only an experimental tool but also a naturally occurring DNA lesion. It

can be formed by the action of endogenous and exogenous alkylating agents. As a DNA

adduct, 3-methyladenine can block DNA replication and transcription, leading to cytotoxicity

and genomic instability.[10] The cytotoxic effects of 3-MA, especially at the higher

concentrations used for autophagy inhibition (e.g., 10 mM), are linked to its ability to cause

significant DNA damage.[10]

Cellular Repair Mechanisms
Cells have evolved specific repair mechanisms to counteract the deleterious effects of 3-

methyladenine DNA adducts. The primary pathway for the removal of 3-methyladenine from

DNA is base excision repair (BER), initiated by the enzyme 3-methyladenine DNA glycosylase

(AAG or MPG).[6][11] This enzyme recognizes the methylated adenine and cleaves the N-

glycosidic bond, releasing the damaged base and creating an apurinic/apyrimidinic (AP) site.[6]

[11] This AP site is then further processed by other enzymes in the BER pathway to restore the

correct DNA sequence. The efficiency of this repair process is crucial for cell survival after

exposure to alkylating agents.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11922194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

